Cas no 51462-30-7 (8-methyl-3(2H)-Isoquinolinone)

• Product Name: 8-methyl-3(2H)-Isoquinolinone
• CAS No: 51462-30-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1113320
• PubChem ID: 53438632
• Update Time: 2025-04-20

8-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 8-methyl-3(2H)-Isoquinolinone
• 8-methyl-2H-isoquinolin-3-one
• 3(2H)-isoquinolinone, 8-methyl-
• 8-Methylisoquinolin-3(2H)-one
• LogP
• 8-methylisoquinolin-3-ol
• DB-384489
• 51462-30-7
• SCHEMBL2749558
• DTXSID20701406
• AKOS006303929
• EN300-1301053
• AUIGWSLFJQAXNA-UHFFFAOYSA-N

• Inchi： 1S/C10H9NO/c1-7-3-2-4-8-5-10(12)11-6-9(7)8/h2-6H,1H3,(H,11,12)
• InChI Key： AUIGWSLFJQAXNA-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=C(C)C2=CN1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1